Cas no 155630-03-8 (5-Bromo-3-(1H-pyrrol-1-yl)pyridin-2-amine)

• Product Name: 5-Bromo-3-(1H-pyrrol-1-yl)pyridin-2-amine
• CAS No: 155630-03-8
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• MDL: MFCD08706424
• CID: 135878
• PubChem ID: 10082893
• Update Time: 2025-05-22

5-Bromo-3-(1H-pyrrol-1-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(1H-pyrrol-1-yl)pyridin-2-amine
• 2-Pyridinamine,5-bromo-3-(1H-pyrrol-1-yl)-
• 5-bromo-3-pyrrol-1-ylpyridin-2-amine
• 2-amino-5-bromo-3-(1-pyrrolyl)pyridine
• 5-Bromo-3-pyrrol-1-yl-pyridin-2-ylamine
• 5-bromo-3-pyrrolyl-2-pyridylamine
• AKOS015911794
• DTXSID80435356
• CS-0360726
• THIAPROLINE-M-AMINO-BENZOICACIDHYDROCHLORIDE
• MFCD08706424
• TS-03337
• 155630-03-8
• FT-0726105
• 2-Pyridinamine, 5-bromo-3-(1H-pyrrol-1-yl)-
• SCHEMBL14829031
• WCKNBUSVKFPHEW-UHFFFAOYSA-N
• SB62818
• DB-064096
• 5-BROMO-3-(PYRROL-1-YL)PYRIDIN-2-AMINE

• MDL： MFCD08706424
• Inchi： 1S/C9H8BrN3/c10-7-5-8(9(11)12-6-7)13-3-1-2-4-13/h1-6H,(H2,11,12)
• InChI Key： WCKNBUSVKFPHEW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)N1C=CC=C1)N

Computed Properties

• Exact Mass: 236.99000
• Monoisotopic Mass: 236.99016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• XLogP3: 1.6

Experimental Properties

• Density: 1.639
• Boiling Point: 346.673°C at 760 mmHg
• Flash Point: 163.462°C
• Refractive Index: 1.688
• PSA: 43.84000
• LogP: 2.79820

Additional information on 5-Bromo-3-(1H-pyrrol-1-yl)pyridin-2-amine

Research Briefing on 5-Bromo-3-(1H-pyrrol-1-yl)pyridin-2-amine (CAS: 155630-03-8) in Chemical Biology and Pharmaceutical Applications

The compound 5-Bromo-3-(1H-pyrrol-1-yl)pyridin-2-amine (CAS: 155630-03-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 5-Bromo-3-(1H-pyrrol-1-yl)pyridin-2-amine as a key intermediate in the synthesis of novel heterocyclic compounds. Its brominated pyridine core and pyrrole substituent make it a versatile building block for the development of small-molecule inhibitors targeting various enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of kinase inhibitors, showing promising activity against cancer-related kinases.

In addition to its synthetic applications, this compound has shown notable biological activity. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of 5-Bromo-3-(1H-pyrrol-1-yl)pyridin-2-amine exhibit potent inhibitory effects on inflammatory pathways, suggesting potential applications in treating autoimmune diseases. The compound's ability to modulate protein-protein interactions has also been explored, with preliminary data indicating its utility in disrupting pathological protein aggregates.

The pharmacological profile of 5-Bromo-3-(1H-pyrrol-1-yl)pyridin-2-amine has been further elucidated through recent in vitro and in vivo studies. A 2024 preclinical study demonstrated its favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These findings position the compound as a promising candidate for further optimization and development in drug discovery programs.

From a chemical biology perspective, the compound's mechanism of action has been investigated using advanced techniques such as X-ray crystallography and molecular dynamics simulations. These studies have provided valuable insights into its binding modes with biological targets, facilitating structure-activity relationship (SAR) studies for derivative optimization.

Looking ahead, researchers are exploring the potential of 5-Bromo-3-(1H-pyrrol-1-yl)pyridin-2-amine in combination therapies and as a scaffold for targeted drug delivery systems. Its chemical versatility and demonstrated biological activity make it a compound of significant interest for future pharmaceutical development. Ongoing research aims to expand its therapeutic applications while addressing potential challenges in selectivity and toxicity profiles.